Tert-butyl 4-(4-aminopyridin-2-YL)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-(4-aminopyridin-2-YL)piperidine-1-carboxylate, also known as TAPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. TAPP belongs to the class of piperidine carboxylates, which are known to have various pharmacological activities.
Scientific Research Applications
Synthesis of Bioactive Molecules
This compound serves as a versatile intermediate in the synthesis of various bioactive molecules. Its structure is pivotal in constructing complex compounds that exhibit a range of biological activities, potentially leading to new pharmaceuticals .
Development of CNS Drugs
Due to its ability to cross the blood-brain barrier, this chemical is used in the development of central nervous system (CNS) drugs. It can be modified to enhance its affinity for neural receptors, aiding in the treatment of CNS disorders .
Precursor for Fentanyl Analogs
It has been identified as a precursor in the synthesis of fentanyl analogs. While this application has implications for pain management medications, it also raises concerns due to the potential for abuse and the need for strict regulation .
Material Science Research
In material science, this compound can be used to create novel polymers with unique properties, such as increased durability or conductivity, which could have applications in various industries .
Catalyst Development
Researchers utilize this compound in the development of catalysts that can speed up chemical reactions without being consumed, making industrial processes more efficient and environmentally friendly .
Analytical Chemistry
In analytical chemistry, it’s used as a standard or reagent to calibrate instruments or to develop new methods for detecting specific substances within complex mixtures .
Agricultural Chemistry
This compound can be modified to create pesticides or herbicides with specific action mechanisms, contributing to the development of more effective and safer agricultural chemicals .
Nanotechnology
It’s employed in nanotechnology to synthesize nanoparticles or to modify the surface of existing nanoparticles, which can be used in drug delivery systems or as part of diagnostic tools .
Future Directions
properties
IUPAC Name |
tert-butyl 4-(4-aminopyridin-2-yl)piperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O2/c1-15(2,3)20-14(19)18-8-5-11(6-9-18)13-10-12(16)4-7-17-13/h4,7,10-11H,5-6,8-9H2,1-3H3,(H2,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OBZBTZDMJGWSSX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)C2=NC=CC(=C2)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-(4-aminopyridin-2-YL)piperidine-1-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(4-(phenethylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)propane-1-sulfonamide](/img/structure/B2893604.png)
![[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-(1-methyltriazol-4-yl)methanone](/img/structure/B2893605.png)
![2-{[3-cyano-4-(furan-2-yl)-5-hydroxy-4,6,7,8-tetrahydroquinolin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide](/img/structure/B2893606.png)
![2-[[1-(4-Chlorobenzoyl)azetidin-3-yl]methyl]-6-methylpyridazin-3-one](/img/structure/B2893607.png)
![Methyl 1-((6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)(thiophen-2-yl)methyl)piperidine-4-carboxylate](/img/structure/B2893609.png)
methanone](/img/structure/B2893611.png)
![2-{[(4-Fluoro-3-methylphenyl)amino]methyl}-6-methoxyphenol](/img/structure/B2893613.png)
![1-methyl-6-(3-phenyl-2-propenylidene)-1H-imidazo[1,2-a]imidazole-3,5(2H,6H)-dione](/img/structure/B2893617.png)
